Cas no 1261953-93-8 (3-(2-Hydroxymethylphenyl)isonicotinic acid)

• Product Name: 3-(2-Hydroxymethylphenyl)isonicotinic acid
• CAS No: 1261953-93-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 2765758
• PubChem ID: 53222722
• Update Time: 2025-04-21

3-(2-Hydroxymethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxymethylphenyl)isonicotinic acid, 95%
• MFCD18316908
• 3-(2-HYDROXYMETHYLPHENYL)ISONICOTINIC ACID
• DTXSID80687090
• 1261953-93-8
• 3-(2-Hydroxymethylphenyl)isonicotinic acid

• Inchi： 1S/C13H11NO3/c15-8-9-3-1-2-4-10(9)12-7-14-6-5-11(12)13(16)17/h1-7,15H,8H2,(H,16,17)
• InChI Key： ODQQILBCOSXKFM-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 229.07389321Da
• Monoisotopic Mass: 229.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų